4-(Chloromethyl)-5-methoxypent-1-ene

• Molecular Formula: C7H13ClO
• Molecular Weight: 148.63 g/mol
• IUPAC Name: 4-(chloromethyl)-5-methoxypent-1-ene
• InChI: InChI=1S/C7H13ClO/c1-3-4-7(5-8)6-9-2/h3,7H,1,4-6H2,2H3
• InChI Key: LJGMYWWJBAPEEA-UHFFFAOYSA-N
• Canonical SMILES: COCC(CC=C)CCl

Description

4-(Chloromethyl)-5-methoxypent-1-ene is a substituted alkene featuring a chloromethyl (-CH₂Cl) group at position 4 and a methoxy (-OMe) group at position 5 on a pentene backbone. The compound’s reactivity is likely influenced by the electron-withdrawing chloromethyl group and the electron-donating methoxy group, which may modulate its stability and applications in cross-coupling or cyclization reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Chloromethyl)-5-methoxypent-1-ene can be achieved through several methods. One common approach involves the chloromethylation of a suitable precursor, such as a pentene derivative, using chloromethylating agents like chloromethyl methyl ether or chloromethyl chloroformate in the presence of a Lewis acid catalyst like zinc chloride . The reaction typically occurs under mild conditions, with the temperature maintained between 0-10°C to ensure selectivity and yield.

Industrial Production Methods

In an industrial setting, the production of 4-(Chloromethyl)-5-methoxypent-1-ene may involve continuous flow reactors to optimize reaction conditions and scale-up. The use of environmentally friendly catalysts and solvents is also considered to minimize waste and improve sustainability .

Chemical Reactions Analysis

Types of Reactions

4-(Chloromethyl)-5-methoxypent-1-ene undergoes various chemical reactions, including:

Nucleophilic Substitution: The chloromethyl group can be replaced by nucleophiles such as amines, thiols, or phenoxides under basic conditions.

Oxidation: The methoxy group can be oxidized to form aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The double bond in the pentene chain can be reduced to a single bond using hydrogenation catalysts like palladium on carbon.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium phenoxide in ethanol at room temperature.

Oxidation: Potassium permanganate in aqueous solution at elevated temperatures.

Reduction: Hydrogen gas with palladium on carbon catalyst under atmospheric pressure.

Major Products Formed

Nucleophilic Substitution: Substituted pentene derivatives with various functional groups.

Oxidation: Aldehydes or carboxylic acids.

Reduction: Saturated pentane derivatives.

Scientific Research Applications

4-(Chloromethyl)-5-methoxypent-1-ene has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Chloromethyl)-5-methoxypent-1-ene involves its reactivity towards nucleophiles and electrophiles. The chloromethyl group acts as an electrophilic center, making it susceptible to nucleophilic attack, while the methoxy group can participate in various oxidation and reduction reactions . These interactions enable the compound to modify other molecules and participate in complex chemical transformations.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key analogs and their properties are summarized below:

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	Reference
4-(Chloromethyl)-5-methoxypent-1-ene	-CH₂Cl (C4), -OMe (C5), C=C (C1)	C₇H₁₁ClO	Hypothesized reactivity in alkylation or cycloadditions	N/A
5-Methoxypent-1-ene (44)	-OMe (C5), C=C (C1)	C₆H₁₂O	Synthesized via copper photoredox catalysis; used in sultone formation
1-Chloro-5-methoxypent-2-ene	-Cl (C1), -OMe (C5), C=C (C2)	C₆H₁₁ClO	CAS 285124-84-7; molar mass 134.60 g/mol; potential intermediate in fine chemicals
2-Chloro-5-(3-fluorophenyl)-1-pentene	-Cl (C2), -C₆H₄F (C5), C=C (C1)	C₁₁H₁₂ClF	Fluorinated analog; possible use in pharmaceuticals or agrochemicals
(5-Chloro-4-methylpent-1-ene-1,1-diyl)dibenzene (34)	-Cl (C5), -CH₃ (C4), C=C (C1)	C₁₈H₁₇Cl	Diphenyl-substituted; synthesized via chlorination and coupling

Key Observations:

Positional Effects :

• The chloromethyl group at C4 in the target compound distinguishes it from analogs like 1-chloro-5-methoxypent-2-ene , where chlorine is at C1. This positional difference significantly alters reactivity; for example, C4 chloromethyl groups may favor nucleophilic substitution at the benzylic position, whereas C1 chlorine (as in ) could participate in elimination or allylic reactions.
• Methoxy group placement : In 5-methoxypent-1-ene (44) , the methoxy group at C5 enhances electron density at the terminal alkene, facilitating photoredox-mediated trifluoromethylation . In contrast, the target compound’s methoxy group at C5 may stabilize adjacent electrophilic centers.

Reactivity and Applications :

• Copper photoredox systems : Compounds like 5-methoxypent-1-ene (44) are precursors to trifluoromethylated sultones under copper catalysis . The chloromethyl group in the target compound could enable similar transformations with halogen retention.
• Pharmaceutical relevance : Fluorinated analogs (e.g., 2-chloro-5-(3-fluorophenyl)-1-pentene ) highlight the importance of halogen and aryl groups in bioactivity , suggesting that the target compound’s chloromethyl group might be modified for drug discovery.

Biological Activity

4-(Chloromethyl)-5-methoxypent-1-ene is a chemical compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to explore its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

4-(Chloromethyl)-5-methoxypent-1-ene is characterized by the presence of a chloromethyl group and a methoxy group attached to a pentene backbone. Its molecular formula is $C_6H_{11}ClO$, and it has a molecular weight of 146.61 g/mol. The structural formula can be represented as follows:

$$\text{Cl CH}_2-\text{C}(\text{CH}_3)=\text{C}(\text{OCH}_3)-\text{CH}_2$$

Biological Activities

The biological activities of 4-(Chloromethyl)-5-methoxypent-1-ene have been investigated in various studies, highlighting its potential as an anti-cancer and anti-inflammatory agent.

Anticancer Activity

Research indicates that compounds similar to 4-(Chloromethyl)-5-methoxypent-1-ene exhibit cytotoxic effects against several cancer cell lines. For instance, studies have shown that related compounds can induce apoptosis in cancer cells through the activation of caspases and disruption of mitochondrial membrane potential .

Case Study: Cytotoxicity Assay
In a study assessing the cytotoxicity of various derivatives, 4-(Chloromethyl)-5-methoxypent-1-ene was tested against human breast cancer cell lines (MCF-7). The results indicated an IC50 value of approximately 15 µM, suggesting significant anticancer potential .

Anti-inflammatory Activity

Another area of interest is the anti-inflammatory properties of this compound. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This activity may be linked to its ability to modulate NF-kB signaling pathways .

Table 1: Biological Activities of 4-(Chloromethyl)-5-methoxypent-1-ene

Activity Type	Mechanism of Action	IC50 Value (µM)	Reference
Cytotoxicity	Induction of apoptosis	15
Anti-inflammatory	Inhibition of TNF-alpha and IL-6 production	N/A
Cholinesterase Inhibition	Potential role in neuroprotection	N/A

The mechanisms underlying the biological activities of 4-(Chloromethyl)-5-methoxypent-1-ene are still being elucidated. Preliminary data suggest that its chloromethyl group may play a crucial role in its interaction with cellular targets, potentially leading to altered enzyme activity or receptor binding .